Cas no 61456-88-0 (4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-)

• Product Name: 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-
• CAS No: 61456-88-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 478611
• PubChem ID: 12320326
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-hydroxy-2-(1-methylpropyl)-
• 2-butan-2-yl-4-hydroxy-1H-pyrimidin-6-one
• 2-(Butan-2-yl)-6-hydroxypyrimidin-4(3H)-one
• 61456-88-0
• AKOS012922697
• 2-(sec-Butyl)-6-hydroxypyrimidin-4(1H)-one
• DTXSID20488381

• Inchi： 1S/C8H12N2O2/c1-3-5(2)8-9-6(11)4-7(12)10-8/h4-5H,3H2,1-2H3,(H2,9,10,11,12)
• InChI Key： VJEXZTKKTPFICG-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C(C)CC)=N1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.69